Cas no 2003400-60-8 (3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• CAS No: 2003400-60-8
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• CID: 6594693
• PubChem ID: 165531711
• Update Time: 2025-10-31

3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• 2003400-60-8
• EN300-1284352

• Inchi： 1S/C12H15Cl2NO4S/c1-12(2,3)19-11(18)15-7(5-9(16)17)6-4-8(13)20-10(6)14/h4,7H,5H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： CCPCJWOODQRPIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.0098845g/mol
• Monoisotopic Mass: 339.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid

Research Brief on 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid (CAS: 2003400-60-8)

In recent years, the compound 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid (CAS: 2003400-60-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amine and a dichlorothiophene moiety, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid involves a multi-step process, starting with the functionalization of the 2,5-dichlorothiophene core. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in medicinal chemistry. The Boc-protected amine group serves as a versatile intermediate, allowing for further derivatization to explore structure-activity relationships (SAR).

From a biological perspective, this compound has been investigated for its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to modulate specific protein-protein interactions, suggesting its utility as a scaffold for designing novel therapeutics. Notably, its dichlorothiophene moiety contributes to enhanced binding affinity and selectivity, making it a valuable candidate for further optimization.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid with target proteins. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into its binding modes and electronic properties, facilitating the design of more potent analogs. These studies underscore the compound's potential as a lead molecule in drug discovery programs.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid represents a promising chemical entity with diverse applications in pharmaceutical research. Ongoing studies aim to further elucidate its mechanism of action and explore its therapeutic potential in disease models. The integration of synthetic chemistry, biological evaluation, and computational modeling will be pivotal in advancing this compound toward preclinical development.